![molecular formula ClO<br>Cl2O B1205322 Chlorine monoxide CAS No. 7791-21-1](/img/structure/B1205322.png)
Chlorine monoxide
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Overview
Description
Chlorine monoxide is a red-yellow gas. Very reactive and unstable. Unusually stored as hydrate in frozen form. Used as a wood bleach, biocide and swimming pool treatment.
Dichloridooxygen is an oxygen halide.
Scientific Research Applications
Atmospheric Research and Ozone Layer Studies
Chlorine monoxide (ClO) has been extensively studied for its role in atmospheric chemistry, particularly in the stratosphere. Livesey et al. (2003) noted that ClO is critical in stratospheric and mesospheric ozone chemistry, and their research improved the accuracy of lower stratospheric ClO measurements (Livesey et al., 2003). Zafra et al. (1987) found abnormally high concentrations of ClO at low altitudes in the Antarctic spring stratosphere, implicating chlorine in the destruction of Antarctic ozone (Zafra et al., 1987). Furthermore, Crewell et al. (1995) compared ClO measurements from different sensors, highlighting its significance in catalytic ozone destruction (Crewell et al., 1995).
Chemical Properties and Analysis
Studies on the chemical properties of this compound have also been conducted. Rochkind and Pimentel (1965) investigated the infrared spectrum and vibrational assignment of ClO, providing insights into its bond characteristics (Rochkind & Pimentel, 1965). Similarly, McLoughlin et al. (1993) conducted high-resolution real-time laser absorption spectroscopy of ClO, advancing the understanding of its spectral properties (McLoughlin et al., 1993).
Environmental and Health Implications
The implications of this compound in environmental and health-related studies have been a focus as well. Sander et al. (1989) discussed the role of ClO in the formation of the ClO dimer in the polar stratosphere, which has significant implications for ozone loss (Sander et al., 1989). Cai et al. (2013) explored the reaction kinetics and transformation of antipyrine during chlorination with free chlorine, including ClO, indicating its potential effects in pharmaceutical degradation (Cai et al., 2013).
properties
CAS RN |
7791-21-1 |
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Molecular Formula |
ClO Cl2O |
Molecular Weight |
86.9 g/mol |
IUPAC Name |
chloro hypochlorite |
InChI |
InChI=1S/Cl2O/c1-3-2 |
InChI Key |
RCJVRSBWZCNNQT-UHFFFAOYSA-N |
SMILES |
O(Cl)Cl |
Canonical SMILES |
O(Cl)Cl |
boiling_point |
2.2 °C |
Color/Form |
Reddish-brown liquid Yellowish-brown gas Red-yellow gas |
density |
3.552 g/L |
melting_point |
-120.6 °C |
Other CAS RN |
7791-21-1 |
physical_description |
Chlorine monoxide is a red-yellow gas. Very reactive and unstable. Unusually stored as hydrate in frozen form. Used as a wood bleach, biocide and swimming pool treatment. |
Pictograms |
Corrosive; Environmental Hazard |
solubility |
Very soluble in water Soluble in carbon tetrachloride |
Origin of Product |
United States |
Synthesis routes and methods
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